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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Phenoxy-d5-acetic Acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety practices.

Hazard Identification and Classification
Phenoxy-d5-acetic acid is a deuterated form of phenoxyacetic acid. While specific data for the

deuterated compound is limited, the safety profile is expected to be analogous to its non-

deuterated counterpart. Phenoxyacetic acid is classified as hazardous.[1]

Hazard Statements:

Harmful if swallowed (H302).[1]

Causes skin irritation (H315).[1]

May cause an allergic skin reaction (H317).

Causes serious eye damage or irritation (H318/H319).[1]

May cause respiratory irritation (H335).[1]

Very toxic to aquatic life (H400).
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Harmful to aquatic life with long-lasting effects (H412).

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation/Damage H318/H319
Causes serious eye irritation or

damage.[1]

Respiratory Irritation H335
May cause respiratory

irritation.[1]

Skin Sensitization H317
May cause an allergic skin

reaction.

Aquatic Hazard (Acute) H400 Very toxic to aquatic life.

Aquatic Hazard (Chronic) H412
Harmful to aquatic life with

long lasting effects.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.[1] A face

shield may also be necessary.

[2]

To protect against splashes

and dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[3] Lab

coat or protective coveralls.[4]

[5]

To prevent skin contact,

irritation, and potential

sensitization.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH/MSHA

approved respirator should be

used.[5]

To prevent inhalation and

respiratory irritation.[1]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of Phenoxy-d5-acetic Acid from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated place away from incompatible materials such as strong

oxidizing agents and bases.[6]

Keep the container tightly closed.[2][7] The recommended storage temperature is 2-8°C for

long-term storage.[8]

2. Engineering Controls:

Work in a chemical fume hood to minimize inhalation exposure.[9]

Ensure that an eyewash station and a safety shower are readily accessible.[7][10]
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3. Handling and Use:

Avoid contact with skin, eyes, and clothing.[2][11]

Avoid the formation of dust and aerosols.[1][11]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling.[1]

4. Spill Management:

Small Spills: For minor spills, absorb the material with an inert absorbent such as sand or

vermiculite.[2][9] Collect the absorbed material and place it in a suitable, labeled container

for hazardous waste disposal.[2][12]

Large Spills: For larger spills, evacuate the area and contact your institution's environmental

health and safety (EHS) department.[13] Prevent the spill from entering drains.[1][2]

Disposal Plan
Proper disposal of Phenoxy-d5-acetic Acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of unused or contaminated Phenoxy-d5-acetic Acid as hazardous waste.[2]

Do not dispose of it down the drain.[1]

Collect waste in a clearly labeled, sealed container.

Arrange for disposal through a licensed chemical waste disposal company.[1][9] One

disposal option is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated Materials:
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Any materials that have come into contact with the chemical, such as gloves, absorbent

pads, and weighing paper, should also be disposed of as hazardous waste.

Place these materials in a sealed and labeled container for disposal.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Phenoxy-d5-acetic Acid.
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Safe Handling Workflow for Phenoxy-d5-acetic Acid

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Receive & Inspect
Container

Store in Cool, Dry,
Well-Ventilated Area

Review Safety
Data Sheet

Don Appropriate
PPE

Work in Chemical
Fume Hood

Weigh & Transfer

Conduct Experiment

Clean Work Area

Spill OccursPersonal Exposure

Dispose of Hazardous
Waste

Doff & Dispose of
Contaminated PPE

Wash Hands
Thoroughly

Small Spill

Assess Size

Large SpillAdminister First Aid

Follow Spill
Protocol

Evacuate_Notify

Evacuate & Notify EHS

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Phenoxy-d5-acetic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b027105?utm_src=pdf-body-img
https://www.benchchem.com/product/b027105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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